Cas no 754214-46-5 (1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,1-[(1,1-dimethylethyl)dimethylsilyl]-)

1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,1-[(1,1-dimethylethyl)dimethylsilyl]- structure
754214-46-5 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,1-[(1,1-dimethylethyl)dimethylsilyl]-
CAS No:754214-46-5
MF:C14H20N2OSi
MW:260.406904220581
CID:548818
PubChem ID:49759038
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,1-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,1-[(1,1-dimethylethyl)dimethylsilyl]-
    • (2R)-1-(t-butyldimethylsiloxy)-2-hydroxypropane
    • (S)-1-((TERT-BUTYLDIMETHYLSILYL)OXY)PROPAN-2-OL
    • 1-(t-butyldimethylsiloxy)-2-hydroxypropane
    • 1-(tert-butyldimethoxylsilyloxy)propan-2-ol
    • 1-(tert-butyl-dimethyl-silanyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
    • 1-(tert-butyl-dimethyl-silanyloxy)-propan-2-ol
    • 1-(tert-butyldimethylsilyloxy)propan-2-ol
    • 2-PROPANOL,1-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-,(2S)
    • 1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXALDEHYDE, 1-[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]-
    • 1-[(1,1-Dimethylethyl)Dimethylsilyl]-1H-Pyrrolo[2,3-B]Pyridine-5-Carboxaldehyde
    • UMGKSIMKZKVRNT-UHFFFAOYSA-N
    • SCHEMBL3349807
    • 1-[(1,1-Dimethylethyl)Dimethylsilyl]-1H-Pyrrolo[2,3-B]Pyridine-5-Carboxaldehyde,
    • 754214-46-5
    • Inchi: 1S/C14H20N2OSi/c1-14(2,3)18(4,5)16-7-6-12-8-11(10-17)9-15-13(12)16/h6-10H,1-5H3
    • InChI Key: UMGKSIMKZKVRNT-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)N1C=CC2=CC(C=O)=CN=C12

Computed Properties

  • Exact Mass: 260.13400
  • Monoisotopic Mass: 260.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 2.2
  • Topological Polar Surface Area: 34.9A^2

Experimental Properties

  • Density: 1.02
  • Boiling Point: 305°C at 760 mmHg
  • Flash Point: 138.3°C
  • Refractive Index: 1.53
  • PSA: 34.89000
  • LogP: 3.70210
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